Cas no 1394810-30-0 (4(3H)-Quinazolinone, 3-[[(2-chloro-6-ethoxy-3-quinolinyl)methylene]amino]-2-methyl-)

• Product Name: 4(3H)-Quinazolinone, 3-[[(2-chloro-6-ethoxy-3-quinolinyl)methylene]amino]-2-methyl-
• CAS No: 1394810-30-0
• MF: C₂₁H₁₇ClN₄O₂
• MW: 392.8382833004
• CID: 6372853
• PubChem ID: 75535992
• Update Time: 2025-05-24

4(3H)-Quinazolinone, 3-[[(2-chloro-6-ethoxy-3-quinolinyl)methylene]amino]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Quinazolinone, 3-[[(2-chloro-6-ethoxy-3-quinolinyl)methylene]amino]-2-methyl-
• 3-[(E)-(2-Chloro-6-ethoxyquinolin-3-yl)methylideneamino]-2-methylquinazolin-4-one
• Z1446647782
• EN300-26608028
• 1394810-30-0
• 3-{[(2-chloro-6-ethoxyquinolin-3-yl)methylidene]amino}-2-methyl-3,4-dihydroquinazolin-4-one

• Inchi： 1S/C21H17ClN4O2/c1-3-28-16-8-9-18-14(11-16)10-15(20(22)25-18)12-23-26-13(2)24-19-7-5-4-6-17(19)21(26)27/h4-12H,3H2,1-2H3
• InChI Key： INFXFAZXKBORHK-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(=O)N(N=CC2=CC3C(N=C2Cl)=CC=C(OCC)C=3)C=1C

Computed Properties

• Exact Mass: 392.1040035g/mol
• Monoisotopic Mass: 392.1040035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 589.6±60.0 °C(Predicted)
• pka: -1.56±0.50(Predicted)

Additional information on 4(3H)-Quinazolinone, 3-[[(2-chloro-6-ethoxy-3-quinolinyl)methylene]amino]-2-methyl-

Comprehensive Overview of 4(3H)-Quinazolinone, 3-[[(2-chloro-6-ethoxy-3-quinolinyl)methylene]amino]-2-methyl- (CAS No. 1394810-30-0)

The compound 4(3H)-Quinazolinone, 3-[[(2-chloro-6-ethoxy-3-quinolinyl)methylene]amino]-2-methyl- (CAS No. 1394810-30-0) is a highly specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a quinazolinone core coupled with a chloro-ethoxy-quinoline moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in drug discovery targeting resistant pathogens and cancer therapies.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for treatments with higher specificity and fewer side effects. 4(3H)-Quinazolinone derivatives like this compound are often explored for their structure-activity relationships (SAR), a hot topic in medicinal chemistry. The presence of the methyleneamino linker and methyl substitution at the 2-position may influence binding affinity to biological targets, a subject frequently queried in academic and industrial research forums.

The synthesis of CAS No. 1394810-30-0 typically involves multi-step organic reactions, including condensation and cyclization processes. Optimizing these synthetic routes is a common challenge discussed in process chemistry circles, especially for scaling up production while maintaining yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound, as highlighted in recent publications and patent filings.

From an industrial perspective, the compound’s potential applications extend to crop protection, where quinoline-based compounds are known for their pesticidal properties. This aligns with growing interest in sustainable agriculture and green chemistry, as stakeholders seek eco-friendly alternatives to traditional agrochemicals. Searches for "quinazolinone agrochemical uses" or "chloro-quinoline derivatives in agriculture" reflect this trend.

In the context of drug repurposing, a strategy gaining traction due to cost-effective R&D, 4(3H)-Quinazolinone, 3-[[(2-chloro-6-ethoxy-3-quinolinyl)methylene]amino]-2-methyl- could be investigated for new therapeutic indications. Computational tools like molecular docking and AI-driven drug design are increasingly used to predict such opportunities, a topic dominating scientific conferences and literature.

Regulatory and safety profiles of this compound are also of interest. While not classified as hazardous, thorough toxicological studies are essential for its adoption in any application. Queries like "quinazolinone toxicity" or "CAS 1394810-30-0 safety data" are common among professionals seeking compliance information.

In summary, 4(3H)-Quinazolinone, 3-[[(2-chloro-6-ethoxy-3-quinolinyl)methylene]amino]-2-methyl- represents a versatile scaffold with untapped potential across multiple industries. Its study bridges gaps between organic synthesis, pharmacology, and materials science, making it a compelling subject for future research and development.